Cas no 1804680-40-7 (5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804680-40-7
• MF: C₁₀H₅ClF₆N₂O
• MW: 318.602922201157
• CID: 4812337
• Update Time: 2025-05-22

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5ClF6N2O/c11-3-5-4-19-8(20-10(15,16)17)6(1-2-18)7(5)9(12,13)14/h4H,1,3H2
• InChI Key： BXDAVEKTRRYWOV-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(CC#N)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.3
• Topological Polar Surface Area: 45.9

Additional information on 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile, with CAS No. 1804680-40-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with an acetonitrile moiety. These substituents contribute to its exceptional chemical properties and potential applications.

The synthesis of 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile involves a series of intricate multistep reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in catalytic methodologies have enabled the efficient production of this compound with high purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

The structural features of this compound make it an attractive candidate for various applications. In the pharmaceutical industry, it has shown potential as a lead compound for drug development targeting specific biological pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders. Additionally, its acetonitrile group imparts lipophilicity, enhancing its bioavailability when administered orally.

In agricultural science, 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has been investigated for its pesticidal properties. The trifluoromethoxy and trifluoromethyl groups are known to confer stability against enzymatic degradation, making this compound a promising candidate for pest control agents. Recent research has focused on optimizing its formulation to enhance efficacy while reducing environmental toxicity.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. Its absorption, distribution, metabolism, and excretion (ADME) properties have been characterized using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). These studies have provided valuable insights into its suitability for therapeutic applications.

From a toxicological perspective, 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has undergone rigorous safety assessments. Acute and chronic toxicity studies in laboratory animals have revealed that it exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully understand its safety profile.

The development of analogs and derivatives of this compound continues to be an active area of research. Scientists are exploring modifications to its structure to enhance its pharmacological activity and reduce potential side effects. For example, substituting the chloromethyl group with other functional groups has shown promise in improving selectivity for specific biological targets.

In conclusion, 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile represents a significant advancement in the field of organic synthesis. Its unique structure and versatile properties make it a valuable tool in both pharmaceutical and agricultural research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in these industries.